Methyl 7-methoxy-2-methyl-1,3-benzoxazole-5-carboxylate
Overview
Description
“Methyl 7-methoxy-2-methyl-1,3-benzoxazole-5-carboxylate” is a chemical compound with the molecular formula C11H11NO4 . It is a type of benzoxazole, which is a class of compounds that have gained importance in medicinal chemistry due to their wide spectrum of pharmacological activities .
Molecular Structure Analysis
The molecular structure of “Methyl 7-methoxy-2-methyl-1,3-benzoxazole-5-carboxylate” is characterized by a benzoxazole core, which is a bicyclic system consisting of a benzene ring fused to an oxazole ring. The compound also features methoxy and methyl groups, as well as a carboxylate ester group .Scientific Research Applications
Cancer Research
Benzoxazole derivatives have been extensively studied for their potential in cancer treatment. They function by targeting various enzymes or proteins involved in cancer formation and proliferation, such as DNA topoisomerases, protein kinases, histone deacetylases, cyclooxygenases, and cholinesterases .
Antimicrobial Activity
Some benzoxazole derivatives exhibit potent antimicrobial activity against a range of pathogens including bacteria and fungi. This makes them candidates for developing new antimicrobial agents .
Gene Therapy
Innovative techniques like gene therapy are advancing cancer treatment possibilities. Benzoxazole derivatives could play a role in the development of gene therapy methods due to their biological activity .
Immunotherapy
As part of immunotherapy approaches, benzoxazole derivatives may be used to enhance the body’s immune response against cancer cells .
Photodynamic Therapy
Benzoxazole derivatives could be utilized in photodynamic therapy, a treatment that uses light-sensitive medication and a light source to destroy abnormal cells .
Agrochemical Research
Benzoxazole and related compounds have been explored for their use in agrochemicals, showing activities such as antibacterial, fungicidal, antiviral, herbicidal, and insecticidal properties .
Future Directions
The future research directions for “Methyl 7-methoxy-2-methyl-1,3-benzoxazole-5-carboxylate” and similar benzoxazole derivatives could involve further exploration of their pharmacological activities and potential applications in medicinal chemistry. This could include the development of new antimicrobial agents and anticancer drugs .
properties
IUPAC Name |
methyl 7-methoxy-2-methyl-1,3-benzoxazole-5-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO4/c1-6-12-8-4-7(11(13)15-3)5-9(14-2)10(8)16-6/h4-5H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MSVIYBOHETWCGT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(O1)C(=CC(=C2)C(=O)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 7-methoxy-2-methyl-1,3-benzoxazole-5-carboxylate | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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